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Introduction

Sulfathiazole is a sulfonamide antibiotic that has been utilized in pharmaceutical formulations

for its bacteriostatic activity. Accurate and reliable quantification of sulfathiazole in these

formulations is crucial for ensuring product quality, safety, and efficacy. Spectrophotometry

offers a simple, cost-effective, and rapid analytical approach for this purpose. This application

note details various spectrophotometric methods for the determination of sulfathiazole,

including diazotization-coupling reactions, Schiff's base formation, and oxidative coupling

reactions.

Principle of Methods

Several chemical reactions can be employed to produce a colored product with sulfathiazole,

the absorbance of which is proportional to the drug's concentration. The most common

methods are:

Diazotization and Coupling Reaction: This method involves the diazotization of the primary

aromatic amine group of sulfathiazole with sodium nitrite in an acidic medium, followed by

coupling with a chromogenic agent (e.g., aniline, 2,4-dinitrophenylhydrazine) in an alkaline

medium to form a stable and colored azo dye.[1][2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1682510?utm_src=pdf-interest
https://www.benchchem.com/product/b1682510?utm_src=pdf-body
https://www.benchchem.com/product/b1682510?utm_src=pdf-body
https://www.benchchem.com/product/b1682510?utm_src=pdf-body
https://www.benchchem.com/product/b1682510?utm_src=pdf-body
https://www.benchchem.com/product/b1682510?utm_src=pdf-body
https://www.researchgate.net/publication/377351441_Spectrophotometric_Determination_of_Sulfathiazole_in_Different_Pharmaceutical_Formulations
https://jwsm.uowasit.edu.iq/index.php/jwsm/article/view/25
https://iasj.rdd.edu.iq/journals/uploads/2024/12/24/8155758eb721a59eff71ee5c93122de7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Schiff's Base Formation: This technique is based on the condensation reaction between the

primary amino group of sulfathiazole and an aldehyde, such as p-

dimethylaminobenzaldehyde (p-DMAB), to form a yellow-colored Schiff's base.[4]

Oxidative Coupling Reaction: In this approach, a phenolic compound like pyrocatechol is

oxidized by an oxidizing agent (e.g., sodium hypochlorite or potassium periodate), and the

oxidized product then couples with sulfathiazole to form a colored complex.[1][5]

Experimental Protocols
This section provides a detailed protocol for the determination of sulfathiazole using the

diazotization and coupling reaction with aniline.

Materials and Reagents

Sulfathiazole reference standard

Sodium nitrite (NaNO₂) solution (1% w/v)

Hydrochloric acid (HCl), concentrated

Aniline solution (10% v/v in methanol/water)

Methanol

Chloroform

Sodium hydroxide (NaOH)

Distilled or deionized water

Pharmaceutical formulation containing sulfathiazole

Equipment

UV-Vis Spectrophotometer

Volumetric flasks
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Pipettes

Beakers

pH meter

Preparation of Standard and Sample Solutions

Standard Sulfathiazole Solution (100 µg/mL): Accurately weigh 10 mg of sulfathiazole
reference standard and dissolve it in a small amount of distilled water in a 100 mL volumetric

flask. Bring the volume up to the mark with distilled water.[4]

Sample Solution: Weigh and finely powder a representative number of tablets. An amount of

powder equivalent to 10 mg of sulfathiazole is dissolved in distilled water in a 100 mL

volumetric flask. The solution is sonicated, filtered if necessary, and the volume is made up

to the mark with distilled water.

Protocol for Diazotization and Coupling Reaction with Aniline

Into a series of 25 mL volumetric flasks, pipette aliquots of the standard sulfathiazole
solution to obtain a concentration range suitable for creating a calibration curve.

Add 1.0 mL of hydrochloric acid to each flask.

Add 1.0 mL of 1% sodium nitrite solution and mix well. Allow the reaction to proceed for 3

minutes for the diazotization to complete.

Add 2.0 mL of 10% aniline solution and mix thoroughly. A colored complex will form.

Dilute the solution to the 25 mL mark with distilled water.

Allow the solution to stand for 10 minutes to ensure complete color development.

Measure the absorbance of the resulting orange-colored solution at the wavelength of

maximum absorption (λmax) of 480 nm against a reagent blank prepared in the same

manner but without the sulfathiazole standard.[1][2]
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For the sample solution, an appropriate aliquot is taken and treated in the same way as the

standards.

The concentration of sulfathiazole in the sample is determined from the calibration curve.

Data Presentation
The following table summarizes the quantitative data from various spectrophotometric methods

for the determination of sulfathiazole.
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Method
Reagent
(s)

λmax
(nm)

Linearit
y Range
(µg/mL)

Molar
Absorpt
ivity
(L·mol⁻¹
·cm⁻¹)

LOD
(µg/mL)

LOQ
(µg/mL)

Average
Recover
y (%)

Diazotiza

tion-

Coupling

Aniline,

NaNO₂,

HCl

480
Not

Specified

Not

Specified
0.23 ppm 0.48 ppm

Not

Specified

Oxidative

Coupling

Pyrocate

chol,

Sodium

Hypochlo

rite, HCl

550 2-24
0.69 x

10⁴

Not

Specified

Not

Specified

Not

Specified

Schiff's

Base

Formatio

n

p-

dimethyla

minoben

zaldehyd

e (p-

DMAB)

451 2-24 11259 0.1534
Not

Specified
99.925

Oxidative

Coupling

2,4-

dinitroph

enylhydr

azine

(2,4-

DNPH),

Potassiu

m

Periodate

492 2.0-28.0
1.1437 x

10⁴
0.1274

Not

Specified
>100.38

Oxidative

Coupling

Pyrocate

chol,

Potassiu

m

Periodate

, HCl

550 2-24
0.6944 x

10⁴
0.0618 0.2061

Not

Specified
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Visualizations
Experimental Workflow for Diazotization-Coupling Method
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Caption: Methods for sulfathiazole determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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